Cas no 3245-11-2 (1-Pyrenethiol)

1-Pyrenethiol structure
1-Pyrenethiol structure
Product name:1-Pyrenethiol
CAS No:3245-11-2
MF:C16H10S
MW:234.315602779388
CID:1451125

1-Pyrenethiol Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenethiol
    • pyrene-1-thiol
    • Inchi: 1S/C16H10S/c17-14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9,17H
    • InChI Key: ZLJXXSDJRKUBQX-UHFFFAOYSA-N
    • SMILES: C1(S)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1

Computed Properties

  • Exact Mass: 234.0504

Experimental Properties

  • Density: 1.342±0.06 g/cm3(Predicted)
  • Boiling Point: 429.3±14.0 °C(Predicted)
  • PSA: 0
  • pka: 6?+-.0.30(Predicted)

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